Cas no 2129163-96-6 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol)

• Product Name: 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
• CAS No: 2129163-96-6
• MF: C₁₁H₂₁BO₃
• MW: 212.093643903732
• CID: 5738214
• PubChem ID: 11117347
• Update Time: 2023-11-10

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2043359
• 581802-26-8
• SCHEMBL2043363
• FBCZPBPTNCLUII-BQYQJAHWSA-N
• A869509
• AKOS016007402
• 2129163-96-6
• (3E)-2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
• MFCD10698506
• Z1509668330
• (E)-(3-hydroxy-3-methylbut-1-en-1-yl)boronic acid pinacol ester
• (E)-2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)but-3-en-2-ol
• EN300-6285958
• (E)-2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
• 2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BUT-3-EN-2-OL
• DS-17321
• (3E)-2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
• 3-Buten-2-ol, 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol

• Inchi： 1S/C11H21BO3/c1-9(2,13)7-8-12-14-10(3,4)11(5,6)15-12/h7-8,13H,1-6H3/b8-7+
• InChI Key： FBCZPBPTNCLUII-BQYQJAHWSA-N
• SMILES： O1B(/C=C/C(C)(C)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 212.1583747g/mol
• Monoisotopic Mass: 212.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 249.9±42.0 °C(Predicted)
• pka: 14.99±0.29(Predicted)